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Compound Focus: trans-3-(3-Pyridyl)acrylic acid

CAS No.: 19337-97-4

Cat. No.: S1533719

Get Quote

Chemical Identifiers and Properties

The table below summarizes the key identifiers and physical properties of the compound as found in the

search results.

Property Details

CAS Number 19337-97-4 [1] [2] [3]

Molecular Formula C₈H₇NO₂ [1] [2] [3]

Molecular Weight 149.15 g/mol [1] [2] [3]

Melting Point 232-235 °C (decomposes) [2] [3]

Appearance White to off-white solid [1] [3]

Storage Room temperature; store in an inert atmosphere [1] [4]

Hazard and Safety Information

The following table consolidates the hazard and safety information available from the search results.
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Aspect Information

| GHS Hazard Statements | H315 - Causes skin irritation [4] [5] H319 - Causes serious eye irritation [4] [5]

H335 - May cause respiratory irritation [4] [5] | | Safety Precautions | P261 - Avoid breathing

dust/fume/gas/mist/vapors/spray [4] [5] P305+P351+P338 - IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses if present and easy to do. Continue rinsing [4] [5] | | Personal

Protective Equipment (PPE) | Dust mask type N95 (US), Eyeshields, Gloves [2] [5] |

Experimental Workflow for Safety Assessment

For a thorough safety evaluation in a research setting, you can follow the workflow below. This diagram

outlines the key stages of a risk assessment process.
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and Hazard Statements

Identify Required
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Define Safe
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Disposal

Document Risk Assessment
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Diagram illustrating a logical workflow for laboratory safety assessment.

Guidance for Researchers
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Obtain the Full SDS: The information provided here is fragmented. For safe laboratory work, you

must obtain the complete Safety Data Sheet from a certified supplier or a chemical safety database
before handling the substance.

Verify Key Information: A full SDS will provide critical details that are missing from the search
results, including:

Section 4: First-aid measures
Section 5: Fire-fighting measures
Section 6: Accidental release measures
Section 8: Exposure controls/personal protection (with specific OELs, if available)

Section 11: Toxicological information (with specific test data)
Prioritize Engineering Controls: Given the hazards associated with dust and potential for

respiratory irritation ( [2] [5]), always use this compound in a fume hood or with other appropriate local
exhaust ventilation.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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